Cas no 87527-56-8 (1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-
• CAS No: 87527-56-8
• MF: C₁₁H₁₁Cl₂N₃OS
• MW: 304.195538759232
• CID: 655387
• PubChem ID: 13272833
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[3-(3,4-dichlorophenoxy)propyl]-
• 5-[3-(3,4-dichlorophenoxy)propyl]-1,3,4-thiadiazol-2-amine
• DTXSID20533784
• 87527-56-8

• Inchi： 1S/C11H11Cl2N3OS/c12-8-4-3-7(6-9(8)13)17-5-1-2-10-15-16-11(14)18-10/h3-4,6H,1-2,5H2,(H2,14,16)
• InChI Key： YJRWODALWUCIHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCCC1=NN=C(N)S1)Cl

Computed Properties

• Exact Mass: 302.9999885g/mol
• Monoisotopic Mass: 302.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.3Ų